Cas no 303148-80-3 (Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate)

• Product Name: Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate
• CAS No: 303148-80-3
• CID: 4644507
• Update Time: 2025-06-11

Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(1-[4-(1H-IMIDAZOL-1-YL)PHENYL]ETHYLIDENE)-1-HYDRAZINECARBOXYLATE
• N'-[(1E)-1-[4-(1H-imidazol-1-yl)phenyl]ethylidene]methoxycarbohydrazide
• Hydrazinecarboxylic acid, 2-[1-[4-(1H-imidazol-1-yl)phenyl]ethylidene]-, methyl ester
• Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate

Additional information on Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate

Comprehensive Overview of Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate (CAS No. 303148-80-3)

Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate (CAS No. 303148-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and hydrazinecarboxylate functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in enzyme inhibition and drug delivery systems, making it a subject of extensive study in modern medicinal chemistry.

The structural complexity of Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate allows it to interact with various biological targets. Its imidazole ring is known for its ability to form hydrogen bonds, which is crucial for binding to proteins and enzymes. This property is often exploited in the design of small-molecule inhibitors, a hot topic in drug discovery. Recent studies have explored its efficacy in modulating inflammatory pathways, a area of high interest due to the growing prevalence of chronic inflammatory diseases.

In addition to its pharmaceutical applications, CAS No. 303148-80-3 is also investigated for its role in material science. The compound's stability and reactivity make it a candidate for developing advanced polymeric materials and nanostructures. With the rise of green chemistry, researchers are increasingly focusing on sustainable synthesis methods for such compounds, aligning with global environmental concerns.

The synthesis of Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Recent advancements in catalytic processes have streamlined its production, reducing waste and improving efficiency. These innovations are critical for scaling up production while adhering to regulatory standards, a key consideration for industrial applications.

From a commercial perspective, the demand for CAS No. 303148-80-3 is driven by its versatility. Pharmaceutical companies are investing heavily in high-throughput screening to identify new uses for this compound, particularly in personalized medicine. Meanwhile, academic institutions are exploring its fundamental properties to uncover novel mechanisms of action. This dual focus ensures that the compound remains at the forefront of scientific inquiry.

Safety and handling of Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate are well-documented, with guidelines emphasizing proper laboratory practices. While it is not classified as hazardous under standard regulations, researchers are advised to follow best practices to minimize exposure. This cautious approach reflects the broader trend toward responsible research in the chemical sciences.

Looking ahead, the future of CAS No. 303148-80-3 appears promising. Its potential in bioconjugation and targeted therapy is particularly exciting, as these areas are rapidly evolving. With ongoing research, this compound may soon find its way into clinical trials, offering new hope for treating complex diseases. The integration of computational chemistry tools is expected to further accelerate these developments.

In summary, Methyl 2-{1-4-(1H-imidazol-1-yl)phenylethylidene}-1-hydrazinecarboxylate (CAS No. 303148-80-3) is a compound of immense scientific and commercial value. Its unique properties and broad applicability make it a cornerstone of modern research, bridging gaps between chemistry, biology, and materials science. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to multiple fields.